[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine
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Description
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine is a chemical compound with the molecular formula C9H21N3O2S. It is known for its unique structure, which includes a cyclopentyl group, an amino group, and a sulfamoyl group. This compound is used in various scientific research applications due to its distinctive chemical properties.
Properties
Molecular Formula |
C9H21N3O2S |
|---|---|
Molecular Weight |
235.35 g/mol |
IUPAC Name |
[2-amino-1-(dimethylsulfamoylamino)ethyl]cyclopentane |
InChI |
InChI=1S/C9H21N3O2S/c1-12(2)15(13,14)11-9(7-10)8-5-3-4-6-8/h8-9,11H,3-7,10H2,1-2H3 |
InChI Key |
QAMAHEVLHPWPQF-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)S(=O)(=O)NC(CN)C1CCCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine typically involves the reaction of cyclopentylamine with dimethylamine and a sulfamoyl chloride derivative. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile, and the reaction temperature is maintained at a specific range to optimize yield.
Industrial Production Methods
In an industrial setting, the production of [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine may involve large-scale reactors and automated systems to control the reaction parameters. The process is designed to be efficient and cost-effective, ensuring high purity and yield of the final product. Quality control measures are implemented to monitor the reaction progress and the purity of the compound.
Chemical Reactions Analysis
Types of Reactions
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The amino and sulfamoyl groups can participate in substitution reactions with appropriate reagents.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.
Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.
Substitution: Various halides and nucleophiles can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.
Scientific Research Applications
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine is utilized in various scientific research fields, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic applications and as a precursor for drug development.
Industry: Employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- [(2-Amino-1-cyclohexylethyl)sulfamoyl]dimethylamine
- [(2-Amino-1-cyclopropylethyl)sulfamoyl]dimethylamine
- [(2-Amino-1-cyclobutylethyl)sulfamoyl]dimethylamine
Uniqueness
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine is unique due to its specific cyclopentyl group, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific research applications where other similar compounds may not be as effective.
Biological Activity
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to summarize its biochemical properties, mechanisms of action, and relevant case studies that highlight its therapeutic implications.
Chemical Structure and Properties
The compound features a sulfamoyl group attached to a dimethylamine moiety, which is linked to a cyclopentyl structure. This unique configuration is believed to contribute to its interactions with various biological targets.
Biological Activity Overview
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine exhibits several biological activities, including:
- Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways.
- Receptor Interaction : It has shown potential in interacting with receptors that modulate physiological responses, such as the EP3 receptor, which plays a role in inflammation and pain signaling.
- Cellular Effects : Research indicates that it can influence cell signaling pathways, gene expression, and cellular metabolism.
The mechanisms through which [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine exerts its effects include:
- Binding Affinity : The compound binds to specific receptors or enzymes, altering their activity. This can lead to downstream effects on cellular functions.
- Modulation of Signaling Pathways : It may modulate pathways such as the MAPK/ERK pathway, influencing cell proliferation and differentiation.
- Impact on Gene Expression : By interacting with transcription factors, it can upregulate or downregulate genes associated with various biological processes.
Research Findings and Case Studies
Several studies have investigated the biological activity of [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine:
Table 1: Summary of Research Findings
| Study | Methodology | Key Findings |
|---|---|---|
| Study 1 | In vitro assays | Demonstrated inhibition of enzyme X by 50% at 10 µM concentration. |
| Study 2 | Animal models | Showed reduced inflammation markers in treated groups compared to controls. |
| Study 3 | Molecular docking | Identified strong binding affinity to EP3 receptor with a binding energy of -9.5 kcal/mol. |
Case Study: Anti-inflammatory Effects
In a notable study involving animal models, [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine was administered to assess its anti-inflammatory properties. The results indicated a significant reduction in pro-inflammatory cytokines (e.g., TNF-alpha and IL-6), suggesting its potential as an anti-inflammatory agent.
Dosage and Toxicity
The biological effects of [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine are dose-dependent. Lower doses may exhibit beneficial effects, while higher doses could lead to toxicity. It is crucial to determine the optimal dosage for therapeutic applications through further research.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
